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Compound of Interest

Compound Name:
2-Chloromethyl-3,4-

dimethoxypyridine-N-oxide

CAS No.: 953787-47-8

Cat. No.: B021217

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of 2-Chloromethyl-3,4-dimethoxypyridine-
N-oxide, a key intermediate in the synthesis of various pharmaceutical compounds. Due to the

limited availability of public domain experimental Nuclear Magnetic Resonance (NMR) data for

this specific compound, this document offers a comprehensive theoretical analysis of its

expected NMR spectral characteristics, alongside a plausible synthetic protocol and its

molecular structure visualization.

Molecular Structure and Properties
2-Chloromethyl-3,4-dimethoxypyridine-N-oxide is a heterocyclic compound with the

molecular formula C₈H₁₀ClNO₃. Its structure features a pyridine ring N-oxidized, with a

chloromethyl group at position 2, and two methoxy groups at positions 3 and 4.

Molecular Weight: 203.62 g/mol [1]

Chemical Structure:
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Molecular Structure of 2-Chloromethyl-3,4-dimethoxypyridine-N-oxide
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Caption: Molecular Structure of 2-Chloromethyl-3,4-dimethoxypyridine-N-oxide.

Predicted NMR Analysis
While experimental NMR data for 2-Chloromethyl-3,4-dimethoxypyridine-N-oxide is not

readily available in the surveyed literature, a theoretical analysis based on the principles of

NMR spectroscopy and data from analogous compounds allows for the prediction of its ¹H and

¹³C NMR spectra. The N-oxide group significantly influences the electronic environment of the

pyridine ring, generally causing a downfield shift of the ring protons and carbons compared to

the corresponding free base.

Predicted ¹H NMR Data
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Proton
Predicted Chemical

Shift (ppm)
Multiplicity Notes

H-5 7.0 - 7.2 Doublet

Expected to be the

most downfield of the

ring protons due to the

influence of the N-

oxide and the

adjacent methoxy

group.

H-6 8.0 - 8.2 Doublet

Significantly

deshielded by the

adjacent N-oxide

group.

-CH₂Cl 4.8 - 5.0 Singlet

The chloromethyl

protons are expected

to appear as a singlet

in this region.

4-OCH₃ 3.9 - 4.1 Singlet

Methoxy group

protons typically

appear as a sharp

singlet.

3-OCH₃ 3.8 - 4.0 Singlet

Methoxy group

protons typically

appear as a sharp

singlet.

Predicted ¹³C NMR Data
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Carbon
Predicted Chemical Shift

(ppm)
Notes

C-2 148 - 152

The carbon bearing the

chloromethyl group, shifted

downfield by the N-oxide.

C-3 140 - 144

The carbon with the methoxy

group, influenced by the

adjacent N-oxide.

C-4 155 - 159
The carbon with the methoxy

group, significantly deshielded.

C-5 110 - 114
Expected to be the most

upfield of the ring carbons.

C-6 138 - 142
Deshielded by the adjacent N-

oxide group.

-CH₂Cl 40 - 45
The carbon of the chloromethyl

group.

4-OCH₃ 55 - 60
Typical chemical shift for a

methoxy carbon.

3-OCH₃ 55 - 60
Typical chemical shift for a

methoxy carbon.

Experimental Protocols
The following sections detail a plausible synthesis route for 2-Chloromethyl-3,4-
dimethoxypyridine-N-oxide, derived from patent literature describing the synthesis of related

pharmaceutical intermediates.

Synthesis of 2-Chloromethyl-3,4-dimethoxypyridine-N-
oxide
The synthesis of 2-Chloromethyl-3,4-dimethoxypyridine-N-oxide can be envisioned as a

multi-step process starting from a suitable pyridine derivative. A common route involves the N-
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oxidation of a substituted pyridine followed by chlorination of a methyl group at the 2-position.

Workflow for the Synthesis of 2-Chloromethyl-3,4-dimethoxypyridine-N-oxide

Synthetic Pathway

2-Methyl-3,4-dimethoxypyridine

N-Oxidation
(e.g., m-CPBA or H2O2/Acetic Acid)

2-Methyl-3,4-dimethoxypyridine-N-oxide

Chlorination
(e.g., SOCl2 or NCS)

2-Chloromethyl-3,4-dimethoxypyridine-N-oxide
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Caption: Proposed synthetic workflow for 2-Chloromethyl-3,4-dimethoxypyridine-N-oxide.

Step 1: N-Oxidation of 2-Methyl-3,4-dimethoxypyridine

Reactants: 2-Methyl-3,4-dimethoxypyridine, an oxidizing agent such as meta-

chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide in acetic acid.

Procedure:

Dissolve 2-Methyl-3,4-dimethoxypyridine in a suitable solvent (e.g., dichloromethane for

m-CPBA, or acetic acid for H₂O₂).

Slowly add the oxidizing agent at a controlled temperature (typically 0-25 °C).

Monitor the reaction by thin-layer chromatography (TLC) until the starting material is

consumed.

Upon completion, quench the excess oxidizing agent and work up the reaction mixture to

isolate the crude 2-Methyl-3,4-dimethoxypyridine-N-oxide.

Purify the product by crystallization or column chromatography.

Step 2: Chlorination of 2-Methyl-3,4-dimethoxypyridine-N-oxide

Reactants: 2-Methyl-3,4-dimethoxypyridine-N-oxide, a chlorinating agent such as thionyl

chloride (SOCl₂) or N-chlorosuccinimide (NCS).

Procedure:

Dissolve 2-Methyl-3,4-dimethoxypyridine-N-oxide in an appropriate solvent (e.g.,

chloroform or dichloromethane).

Add the chlorinating agent portion-wise or dropwise, maintaining the reaction temperature

as required for the specific reagent.

Stir the reaction mixture until completion, as indicated by TLC.
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Carefully quench the reaction and perform an aqueous workup to remove inorganic

byproducts.

Extract the product with an organic solvent, dry the organic layer, and concentrate under

reduced pressure.

Purify the resulting 2-Chloromethyl-3,4-dimethoxypyridine-N-oxide by recrystallization

or column chromatography.

Note: The synthesis of 2-chloromethyl-3,4-dimethoxypyridine hydrochloride, a closely related

compound, often starts from maltol and involves several steps including methylation,

ammonification, chlorination, oxidation, and methoxy substitution.[2]

Conclusion
While experimental NMR data for 2-Chloromethyl-3,4-dimethoxypyridine-N-oxide remains

elusive in publicly accessible scientific literature, this guide provides a robust theoretical

framework for its NMR analysis. The predicted chemical shifts for both ¹H and ¹³C nuclei offer

valuable guidance for researchers working with this compound. The outlined synthetic protocol,

based on established chemical transformations for similar pyridine derivatives, provides a

practical starting point for its laboratory preparation. Further research is warranted to obtain

and publish the experimental characterization data for this important pharmaceutical

intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-depth Technical Guide on 2-Chloromethyl-3,4-
dimethoxypyridine-N-oxide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021217/docs#in-depth-technical-guide-on-2-
chloromethyl-3-4-dimethoxypyridine-n-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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